2-Aminomethyl-thiazole-4-carboxylic acid [2-(3-chlorophenyl)ethyl]amide

• Molecular Formula: C13H14ClN3OS
• Molecular Weight: 295.79 g/mol
• IUPAC Name: 2-(aminomethyl)-N-[2-(3-chlorophenyl)ethyl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C13H14ClN3OS/c14-10-3-1-2-9(6-10)4-5-16-13(18)11-8-19-12(7-15)17-11/h1-3,6,8H,4-5,7,15H2,(H,16,18)
• InChI Key: HUWLJLXQVNILTP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CCNC(=O)C2=CSC(=N2)CN

Description

2-Aminomethyl-thiazole-4-carboxylic acid [2-(3-chlorophenyl)ethyl]amide is a useful research compound. Its molecular formula is C13H14ClN3OS and its molecular weight is 295.79 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of {4-[2-(3-Chlorophenyl)ethylcarbamoyl]thiazol-2-ylmethyl}carbamic acid tert-butyl ester (0.73 g, 1.8 mmol) in methanol (10 mL) was added HCl in dioxane (4M solution, 10 mL). The mixture stirred for 12 hours. The methanol and dioxane were removed in vacuo and the resulting solid was vigorously mixed with 0.1 N NaOH and methylene chloride. The layers were separated and the aqueous layer was extracted with methylene chloride. The combined organic layers were washed with brine, dried over sodium sulfate, filtered, and concentrated in vacuo to afford the title compound as a solid. 1H NMR (400 MHz, d6-DMSO): 8.39 (br s, 1H), 8.08 (s, 1H) 7.25 (m, 4H), 4.00 (s, 2H), 3.48 (m, 2H), 2.84 (t, 2H), 2.41 (br s, 2H); MS (ESI-LCMS) for C13H14ClN3OS: 296 (MH+).